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Introduction

CALP1, a calcium-activated neutral protease, and its inhibitors serve as critical
pharmacological tools for elucidating the complex regulatory mechanisms of various ion
channels. The proteolytic activity of calpain, triggered by elevated intracellular calcium levels,
can irreversibly modify ion channel function, leading to altered cellular excitability and signaling.
Understanding the interplay between calpain and ion channels is crucial for deciphering
physiological processes and pathological conditions. These application notes provide an
overview of CALP1's role in ion channel modulation and detailed protocols for its study.

Mechanism of Action

Calpains are a family of intracellular cysteine proteases that are activated by calcium. Upon
activation, calpain can cleave a wide range of substrate proteins, including cytoskeletal
proteins and ion channel subunits. This cleavage can lead to either activation or inactivation of
the channel, alter its trafficking to the cell membrane, or modify its interaction with regulatory
proteins. The use of specific calpain inhibitors allows researchers to dissect the precise role of
this protease in ion channel function.
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Featured Application: Modulation of TRPV1
Channels

A prominent example of calpain's role in ion channel regulation is its modulation of the
Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and
inflammation.

Signaling Pathway of TRPV1 Modulation by CALP1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b133520?utm_src=pdf-body-img
https://www.benchchem.com/product/b133520#calp1-as-a-pharmacological-tool-for-studying-ion-channels
https://www.benchchem.com/product/b133520#calp1-as-a-pharmacological-tool-for-studying-ion-channels
https://www.benchchem.com/product/b133520#calp1-as-a-pharmacological-tool-for-studying-ion-channels
https://www.benchchem.com/product/b133520#calp1-as-a-pharmacological-tool-for-studying-ion-channels
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

